Cas no 112358-67-5 (2,4-dimethylbicyclo[2.2.2]octan-2-ol)

2,4-dimethylbicyclo[2.2.2]octan-2-ol structure
112358-67-5 structure
Product Name:2,4-dimethylbicyclo[2.2.2]octan-2-ol
CAS No:112358-67-5
MF:C10H18O
MW:154.249323368073
CID:2608596
PubChem ID:71336360
Update Time:2025-04-21

2,4-dimethylbicyclo[2.2.2]octan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2,4-dimethylbicyclo[2.2.2]octan-2-ol
    • DTXSID80764193
    • 112358-67-5
    • Inchi: 1S/C10H18O/c1-9-5-3-8(4-6-9)10(2,11)7-9/h8,11H,3-7H2,1-2H3
    • InChI Key: DTKNGRMAKNQLTL-UHFFFAOYSA-N
    • SMILES: OC1(C)CC2(C)CCC1CC2

Computed Properties

  • Exact Mass: 154.135765193Da
  • Monoisotopic Mass: 154.135765193Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2Ų
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